N-[4-(cyanomethyl)phenyl]-2-(3-methylphenoxy)propanamide

• IUPAC Name: N-[4-(cyanomethyl)phenyl]-2-(3-methylphenoxy)propanamide
• InChI: InChI=1S/C18H18N2O2/c1-13-4-3-5-17(12-13)22-14(2)18(21)20-16-8-6-15(7-9-16)10-11-19/h3-9,12,14H,10H2,1-2H3,(H,20,21)
• InChI Key: OGJDEJISJHBHFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(C)C(=O)NC2=CC=C(C=C2)CC#N
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

N-[4-(cyanomethyl)phenyl]-2-(3-methylphenoxy)propanamide, also known as CMMP, is a chemical compound that has gained significant attention in the scientific research community due to its potential as a therapeutic agent. CMMP is a synthetic compound that is primarily used in laboratory experiments to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of N-[4-(cyanomethyl)phenyl]-2-(3-methylphenoxy)propanamide is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways involved in inflammation, oxidative stress, and neuronal cell death. N-[4-(cyanomethyl)phenyl]-2-(3-methylphenoxy)propanamide has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which contribute to the pathogenesis of neurodegenerative diseases.
Biochemical and Physiological Effects:
N-[4-(cyanomethyl)phenyl]-2-(3-methylphenoxy)propanamide has been shown to have several biochemical and physiological effects in laboratory experiments. It has been shown to reduce the levels of oxidative stress markers and pro-inflammatory cytokines in various in vitro and in vivo models. N-[4-(cyanomethyl)phenyl]-2-(3-methylphenoxy)propanamide has also been shown to improve cognitive function and reduce neuronal cell death in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[4-(cyanomethyl)phenyl]-2-(3-methylphenoxy)propanamide in laboratory experiments is its selective and potent therapeutic effects. N-[4-(cyanomethyl)phenyl]-2-(3-methylphenoxy)propanamide has been shown to be effective in various in vitro and in vivo models of neurodegenerative diseases, making it a promising candidate for further research. However, one of the limitations of using N-[4-(cyanomethyl)phenyl]-2-(3-methylphenoxy)propanamide is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

For research on N-[4-(cyanomethyl)phenyl]-2-(3-methylphenoxy)propanamide include investigating its efficacy in clinical trials and exploring its potential as a treatment for other diseases.

Scientific Research Applications

N-[4-(cyanomethyl)phenyl]-2-(3-methylphenoxy)propanamide has been extensively studied in laboratory experiments for its potential therapeutic benefits. It has been shown to exhibit anti-inflammatory, antioxidant, and neuroprotective effects in various in vitro and in vivo models. N-[4-(cyanomethyl)phenyl]-2-(3-methylphenoxy)propanamide has also been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.